5-bromo-2-chloro-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
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Description
5-bromo-2-chloro-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C17H15BrClN5O2 and its molecular weight is 436.69. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-inflammatory Applications
Novel pyrazolopyrimidines derivatives, including compounds structurally related to the specified chemical, have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These derivatives have shown promising results in cytotoxicity assays against cancer cell lines such as HCT-116 and MCF-7 and exhibited inhibition of the 5-lipoxygenase enzyme, suggesting their potential in cancer therapy and inflammation control (Rahmouni et al., 2016).
Antibacterial Activity
Derivatives structurally similar to the given chemical compound have been developed and tested for their antimicrobial properties. A study described the synthesis of densely functionalized benzodiazepines from pyrazolopyrimidines, showing significant antimicrobial activity against resistant strains of Klebsiella pneumoniae and Escherichia coli (Sheikhi-Mohammareh et al., 2020).
Antiviral Activity
Research on benzamide-based 5-aminopyrazoles and their fused heterocycles, including pyrazolo[1,5-a]pyrimidine derivatives, has revealed remarkable antiavian influenza virus activity. These compounds have been synthesized via a novel route and tested in vitro, demonstrating significant activity against the H5N1 subtype, indicating their potential as antiviral agents (Hebishy et al., 2020).
Antimicrobial and Antifungal Screening
A series of 2-azetidinone derivatives, integrated with quinoline, pyrazole, and benzofuran moieties, have been synthesized and screened for their in vitro antibacterial and antifungal activities. These studies have indicated that certain derivatives possess notable antibacterial activity against pathogens like Staphylococcus aureus and Escherichia coli, as well as antifungal properties (Idrees et al., 2020).
Properties
IUPAC Name |
5-bromo-2-chloro-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrClN5O2/c1-3-11-8-15(25)22-17(20-11)24-14(6-9(2)23-24)21-16(26)12-7-10(18)4-5-13(12)19/h4-8H,3H2,1-2H3,(H,21,26)(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFUKQMBSBZGDMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.